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Introduction
Androstatrione (androst-4-ene-3,11,17-trione), an oxidized derivative of androstenedione, is a

steroid molecule of interest in various fields of biomedical research. Accurate quantification of

Androstatrione in plasma is crucial for understanding its physiological and pathological roles.

Solid-phase extraction (SPE) is a widely adopted technique for the cleanup and concentration

of analytes from complex biological matrices like plasma prior to analysis by methods such as

liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1][2][3][4] This application

note provides a detailed protocol for the solid-phase extraction of Androstatrione from human

plasma, along with expected performance data and relevant biological context.

Quantitative Data Summary
The following table summarizes typical performance data for the solid-phase extraction of

steroids from plasma using methods analogous to the one described in this document. Data for

structurally similar androgens are provided to indicate expected performance for

Androstatrione.
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Analyte
SPE
Sorbent

Recovery
(%)

RSD (%)
LLOQ
(pg/mL)

Reference

Androstenedi

one

Oasis PRiME

HLB

High (not

specified)

<10.1 (inter-

day

precision)

50 [5]

Androstenedi

one
SOLAµ HRP Not specified Not specified 1 [6]

Testosterone SOLAµ HRP 95 Not specified 2 [6]

17-OH

progesterone
SOLAµ HRP Not specified Not specified 5 [6]

Cortisol
Oasis PRiME

HLB

High (not

specified)
Not specified Not specified [5]

Various

Steroids
C18 87 - 101 ≤8.25 Not specified [2]

11 Steroid

Panel
SOLAµ HRP 42 - 95 Not specified 1 - 10 [6]

Experimental Protocol: Solid-Phase Extraction of
Androstatrione from Plasma
This protocol is adapted from established methods for the extraction of androstenedione and

other steroids from human plasma and is suitable for subsequent LC-MS/MS analysis.[5][6]

Materials:

Human plasma (collected in K2-EDTA tubes)

Androstatrione certified reference standard

Internal Standard (IS): Androstatrione-d7 or a structurally similar deuterated steroid

Methanol (LC-MS grade)
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Acetonitrile (LC-MS grade)

Water (LC-MS grade)

Formic acid (reagent grade)

Oasis PRiME HLB µElution Plate (or similar hydrophilic-lipophilic balanced SPE plate)

96-well collection plate

Positive pressure manifold or vacuum manifold

Microcentrifuge

Vortex mixer

Procedure:

Sample Pre-treatment:

1. Thaw frozen plasma samples at room temperature.

2. Vortex the samples to ensure homogeneity.

3. Centrifuge the plasma at 13,000 x g for 5 minutes to pellet any particulate matter.

4. In a clean microcentrifuge tube, combine 100 µL of the plasma supernatant with an

appropriate volume of the internal standard working solution.

5. Add 200 µL of 0.1% formic acid in water to the plasma/IS mixture.

6. Vortex for 30 seconds.

Solid-Phase Extraction (using Oasis PRiME HLB): Note: Oasis PRiME HLB plates do not

require conditioning and equilibration steps, which simplifies the workflow.[5]

1. Place the Oasis PRiME HLB µElution plate on the manifold.
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2. Load: Directly load the entire pre-treated sample from step 1.6 onto the SPE plate. Apply

gentle vacuum or positive pressure to slowly draw the sample through the sorbent.

3. Wash: Wash the sorbent with 200 µL of 25% methanol in water. Apply vacuum or positive

pressure to pass the wash solvent through the plate. Repeat the wash step.

4. Elute: Place a clean 96-well collection plate inside the manifold. Elute the analytes with

two aliquots of 50 µL of 90:10 acetonitrile:methanol.

5. Final Preparation: Add 50 µL of water to the eluate in the collection plate to make the final

composition compatible with reversed-phase LC systems.

Analysis:

The sample is now ready for injection into an LC-MS/MS system for the quantification of

Androstatrione.
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Plasma Sample (100 µL)

Pre-treatment:
- Add Internal Standard
- Add 0.1% Formic Acid

- Vortex

Load Sample

Oasis PRiME HLB Plate Wash:
2x 200 µL 25% Methanol Waste

Flow-through

Elute:
2x 50 µL 90:10 ACN:MeOH Waste

Washings

LC-MS/MS Analysis

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13449420?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cholesterol Pregnenolone

Progesterone

DHEA Androstenedione

Androstatrione
(11-keto-androstenedione)

11β-hydroxylase/
11β-HSD

Testosterone
17β-HSD

Estrone
Aromatase

Androsterone
Metabolic

Steps

5α-reductase,
3α-HSD

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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